Cas no 91618-36-9 (1H,5H-Benzo[ij]quinolizine-2-carboxylicacid, 9-fluoro-6,7-dihydro-5,8-dimethyl-1-oxo-)

• Product Name: 1H,5H-Benzo[ij]quinolizine-2-carboxylicacid, 9-fluoro-6,7-dihydro-5,8-dimethyl-1-oxo-
• CAS No: 91618-36-9
• Molecular Formula: C₁₅H₁₄NO₃F
• Molecular Weight: 275.27496
• CID: 806727
• PubChem ID: 71186

1H,5H-Benzo[ij]quinolizine-2-carboxylicacid, 9-fluoro-6,7-dihydro-5,8-dimethyl-1-oxo- Properties

Names and Identifiers

• 1H,5H-Benzo[ij]quinolizine-2-carboxylicacid, 9-fluoro-6,7-dihydro-5,8-dimethyl-1-oxo-
• Ibafloxacin
• Ibafloxacine
• S25930
• 1H,5H-Benzo(ij)quinolizine-2-carboxylic acid, 9-fluoro-6,7-dihydro-5,8-dimethyl-1-oxo-
• fluoro-dimethyl-oxo-[?]carboxylic acid
• S 25930
• DTXCID9031642
• AKOS040736414
• CAS-91618-36-9
• Ibafloxacinum [INN-Latin]
• Ibafloxacino [INN-Spanish]
• Ibafloxacin [USAN:INN:BAN]
• R 835
• R835;S25930
• 1H,5H-Benzo[ij]quinolizine-2-carboxylic acid, 9-fluoro-6,7-dihydro-5,8-dimethyl-1-oxo-
• R835
• SCHEMBL154637
• 6,7-dihydro-5,8-dimethyl-9-fluoro-1-oxo-1H,5H-benzo[ij]quinolizine-2-carboxylic acid
• Tox21_113686
• Q5983609
• IBAFLOXACIN [EMA EPAR VETERINARY]
• R-835
• GTPL10819
• DXKRGNXUIRKXNR-UHFFFAOYSA-N
• CS-7344
• Ibafloxacino
• DTXSID8057853
• HY-U00214
• 7-fluoro-8,12-dimethyl-4-oxo-1-azatricyclo[7.3.1.05,13]trideca-2,5,7,9(13)-tetraene-3-carboxylic acid
• 9-Fluoro-6,7-dihydro-5,8-dimethyl-1-oxo-1H,5H-benzo(ij)quinolizine-2-carboxylic acid
• 6,7-dihydro-5,8-dimethyl-9- fluoro-1-oxo-1H,5H-benzo[ij]quinolizine-2-carboxylic acid
• Ibafloxacine [INN-French]
• IBAFLOXACIN [INN]
• Ibafloxacin (USAN/INN)
• NCGC00249910-01
• CHEMBL170052
• IBAFLOXACIN [USAN]
• IBAFLOXACIN [MART.]
• NS00078046
• 91618-36-9
• 9-fluoro-6,7-dihydro-5,8-dimethyl-1-oxo-1h,5h-benzo[ij]quinolizine-2-carboxylic acid
• Ibafloxacinum
• Ibaflin
• 53VPK9R0T5
• IBAFLOXACIN [MI]
• D04485
• UNII-53VPK9R0T5
• S-25930
• DA-74376

• InChIKey： DXKRGNXUIRKXNR-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H14FNO3/c1-7-3-4-9-8(2)12(16)5-10-13(9)17(7)6-11(14(10)18)15(19)20/h5-7H,3-4H2,1-2H3,(H,19,20)
• SMILES： O=C(C1=CN2C(C)CCC3=C2C(C1=O)=CC(F)=C3C)O

Computed Properties

• Exact Mass: 275.096
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 275.096
• Heavy Atom Count: 20
• Complexity: 490
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 57.6A^2

Experimental Properties

• Refractive Index: 1.632
• Boiling Point: 477.5°Cat760mmHg
• Melting Point: 269-272°
• Flash Point: 242.6°C
• Density: 1.4